Cas no 1609404-33-2 (N-[(4-methoxy-1-naphthyl)methyl]cycloheptanamine hydrobromide)

• Product Name: N-[(4-methoxy-1-naphthyl)methyl]cycloheptanamine hydrobromide
• CAS No: 1609404-33-2
• MF: C₁₉H₂₆BrNO
• MW: 364.319844722748
• MDL: MFCD13186430
• CID: 4608625
• Update Time: 2025-06-08

N-[(4-methoxy-1-naphthyl)methyl]cycloheptanamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methoxy-1-naphthyl)methyl]cycloheptanamine hydrobromide

• MDL： MFCD13186430
• Inchi： 1S/C19H25NO.BrH/c1-21-19-13-12-15(17-10-6-7-11-18(17)19)14-20-16-8-4-2-3-5-9-16;/h6-7,10-13,16,20H,2-5,8-9,14H2,1H3;1H
• InChI Key： KQNDOXRRRSEDQN-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C2C=CC=CC1=2)NC1CCCCCC1.Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4

Additional information on N-[(4-methoxy-1-naphthyl)methyl]cycloheptanamine hydrobromide

Comprehensive Overview of N-[(4-methoxy-1-naphthyl)methyl]cycloheptanamine hydrobromide (CAS No. 1609404-33-2)

N-[(4-methoxy-1-naphthyl)methyl]cycloheptanamine hydrobromide (CAS No. 1609404-33-2) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining a naphthyl moiety with a cycloheptanamine backbone, is often explored for its potential applications in medicinal chemistry. Researchers are particularly interested in its hydrobromide salt form due to enhanced stability and solubility, which are critical for drug development.

The compound's CAS number 1609404-33-2 serves as a unique identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its systematic name, N-[(4-methoxy-1-naphthyl)methyl]cycloheptanamine hydrobromide, reflects the presence of a methoxy group attached to a naphthalene ring, which is further linked to a cycloheptylamine via a methylene bridge. This structural complexity makes it a subject of interest for studies targeting receptor binding and enzyme inhibition, areas highly relevant to modern drug discovery.

In recent years, the demand for specialty chemicals like N-[(4-methoxy-1-naphthyl)methyl]cycloheptanamine hydrobromide has surged, driven by advancements in high-throughput screening and computational chemistry. Scientists frequently search for terms such as "naphthyl derivatives in drug design" or "cycloheptanamine applications," highlighting the compound's relevance in cutting-edge research. Its potential role in modulating central nervous system (CNS) targets has also sparked curiosity, aligning with the growing focus on neurological therapeutics.

The synthesis of CAS 1609404-33-2 typically involves multi-step organic reactions, including reductive amination and salt formation with hydrobromic acid. These processes are optimized to achieve high purity, a critical factor for pharmaceutical intermediates. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its identity and quality, ensuring compliance with regulatory standards for research use.

From an SEO perspective, keywords like "buy N-[(4-methoxy-1-naphthyl)methyl]cycloheptanamine hydrobromide" or "1609404-33-2 supplier" are frequently queried, reflecting commercial interest. However, the compound remains primarily a tool for academic laboratories and biotech firms engaged in preclinical studies. Its niche applications underscore the importance of custom synthesis services tailored to researchers' needs.

Environmental and safety considerations are also paramount when handling N-[(4-methoxy-1-naphthyl)methyl]cycloheptanamine hydrobromide. While not classified as hazardous, standard laboratory precautions—such as proper ventilation and personal protective equipment—are recommended. This aligns with broader industry trends emphasizing green chemistry and sustainable practices in chemical research.

In summary, CAS No. 1609404-33-2 represents a versatile building block in medicinal chemistry, bridging the gap between structural complexity and biological activity. As research into small-molecule therapeutics evolves, compounds like this will continue to play a pivotal role in addressing unmet medical needs.